Cas no 1483938-10-8 (4-fluoro-5-iodo-2-methoxyaniline)

• Product Name: 4-fluoro-5-iodo-2-methoxyaniline
• CAS No: 1483938-10-8
• MF: C₇H₇FINO
• MW: 267.039457559586
• CID: 6075213
• PubChem ID: 66101913
• Update Time: 2025-11-01

4-fluoro-5-iodo-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-iodo-2-methoxy-phenylamine
• Benzenamine, 4-fluoro-5-iodo-2-methoxy-
• 4-Fluoro-5-iodo-2-methoxyaniline
• EN300-1295219
• CS-0283900
• AKOS015444735
• 1483938-10-8
• 4-fluoro-5-iodo-2-methoxyaniline

• Inchi： 1S/C7H7FINO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3
• InChI Key： YMXWGQMFCOAQOM-UHFFFAOYSA-N
• SMILES： C1(N)=CC(I)=C(F)C=C1OC

Computed Properties

• Exact Mass: 266.95564g/mol
• Monoisotopic Mass: 266.95564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.880±0.06 g/cm3(Predicted)
• Boiling Point: 296.7±40.0 °C(Predicted)
• pka: 3.63±0.10(Predicted)

Additional information on 4-fluoro-5-iodo-2-methoxyaniline

Recent Advances in the Application of 4-fluoro-5-iodo-2-methoxyaniline (CAS: 1483938-10-8) in Chemical Biology and Pharmaceutical Research

The compound 4-fluoro-5-iodo-2-methoxyaniline (CAS: 1483938-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 4-fluoro-5-iodo-2-methoxyaniline as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the fluorine and iodine substituents, make it a valuable building block for the development of novel pharmaceuticals. For instance, researchers have utilized this compound in the synthesis of kinase inhibitors, which are currently being evaluated for their efficacy in treating cancer and inflammatory diseases. The presence of the methoxy group further enhances its reactivity, enabling the formation of complex molecular architectures with high precision.

In addition to its synthetic utility, 4-fluoro-5-iodo-2-methoxyaniline has demonstrated promising biological activities in preclinical studies. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects against specific enzymes involved in neurodegenerative disorders. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action, providing valuable insights for future drug development efforts. These findings underscore the potential of this compound as a scaffold for designing next-generation therapeutics.

Another area of interest is the application of 4-fluoro-5-iodo-2-methoxyaniline in radiopharmaceuticals. The iodine moiety in the compound allows for easy radiolabeling, making it a candidate for use in positron emission tomography (PET) imaging. Recent advancements in radiochemistry have enabled the efficient incorporation of radioactive isotopes, such as iodine-124, into the molecule. This has opened new avenues for non-invasive imaging and diagnosis of various diseases, including cancer and cardiovascular disorders. Researchers are currently optimizing the radiolabeling protocols to improve the yield and stability of the labeled compounds.

Despite the promising results, challenges remain in the large-scale production and clinical translation of 4-fluoro-5-iodo-2-methoxyaniline-based compounds. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize their therapeutic potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of innovative treatments. Future research should focus on optimizing synthetic routes, exploring new biological targets, and conducting rigorous preclinical and clinical evaluations.

In conclusion, 4-fluoro-5-iodo-2-methoxyaniline (CAS: 1483938-10-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a focal point for ongoing investigations. The latest studies highlight its potential in drug discovery, radiopharmaceuticals, and other therapeutic areas. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and advancing the field of precision medicine.